Cas no 54314-66-8 (3-Nonanol, 1-chloro-)

• Product Name: 3-Nonanol, 1-chloro-
• CAS No: 54314-66-8
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 354912
• PubChem ID: 18920885
• Update Time: 2025-04-19

3-Nonanol, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanol, 1-chloro-
• 1-chloro-3-Nonanol
• 1-chlorononan-3-ol
• SCHEMBL11616864
• 54314-66-8
• FT-0749598
• DTXSID00596493

• Inchi： 1S/C9H19ClO/c1-2-3-4-5-6-9(11)7-8-10/h9,11H,2-8H2,1H3
• InChI Key： GJFFSKKQFJMHQO-UHFFFAOYSA-N
• SMILES： ClCCC(CCCCCC)O

Computed Properties

• Exact Mass: 178.11257
• Monoisotopic Mass: 178.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols